[2-Iodo-6-methoxy-4-(3,3,6,6-tetramethyl-1,8-dioxo-1,2,3,4,5,6,7,8,9,10-decahydroacridin-9-yl)phenoxy]acetic acid

• Molecular Formula: C26H30INO6
• Molecular Weight: 579.4 g/mol
• IUPAC Name: 2-[2-iodo-6-methoxy-4-(3,3,6,6-tetramethyl-1,8-dioxo-2,4,5,7,9,10-hexahydroacridin-9-yl)phenoxy]acetic acid
• InChI: InChI=1S/C26H30INO6/c1-25(2)8-15-22(17(29)10-25)21(23-16(28-15)9-26(3,4)11-18(23)30)13-6-14(27)24(19(7-13)33-5)34-12-20(31)32/h6-7,21,28H,8-12H2,1-5H3,(H,31,32)
• InChI Key: GXSJTOZPTFVYHR-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC(=C(C(=C4)I)OCC(=O)O)OC)C(=O)C1)C

Description

2-[2-IODO-6-METHOXY-4-(3,3,6,6-TETRAMETHYL-1,8-DIOXO-1,2,3,4,5,6,7,8,9,10-DECAHYDRO-9-ACRIDINYL)PHENOXY]ACETIC ACID is a complex organic compound with a unique structure that includes an iodinated phenoxyacetic acid moiety and a tetramethyl-substituted acridine ring

Preparation Methods

The synthesis of 2-[2-IODO-6-METHOXY-4-(3,3,6,6-TETRAMETHYL-1,8-DIOXO-1,2,3,4,5,6,7,8,9,10-DECAHYDRO-9-ACRIDINYL)PHENOXY]ACETIC ACID involves multiple steps, starting with the iodination of a methoxy-substituted phenol. The iodinated phenol is then reacted with a tetramethyl-substituted acridine derivative under specific conditions to form the desired product. Industrial production methods may involve optimizing reaction conditions such as temperature, solvent, and catalysts to maximize yield and purity.

Chemical Reactions Analysis

This compound can undergo various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form a corresponding aldehyde or carboxylic acid.

Reduction: The iodinated phenol can be reduced to a phenol or aniline derivative.

Substitution: The iodine atom can be substituted with other functional groups such as amines or thiols using appropriate reagents and conditions. Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles like amines or thiols. Major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

2-[2-IODO-6-METHOXY-4-(3,3,6,6-TETRAMETHYL-1,8-DIOXO-1,2,3,4,5,6,7,8,9,10-DECAHYDRO-9-ACRIDINYL)PHENOXY]ACETIC ACID has several scientific research applications:

Chemistry: It can be used as a building block for synthesizing more complex molecules.

Biology: Its derivatives may have potential as bioactive compounds with applications in drug discovery and development.

Medicine: It may be explored for its potential therapeutic properties, including anticancer and antimicrobial activities.

Industry: It can be used in the development of new materials with specific properties, such as fluorescence or conductivity.

Mechanism of Action

The mechanism of action of 2-[2-IODO-6-METHOXY-4-(3,3,6,6-TETRAMETHYL-1,8-DIOXO-1,2,3,4,5,6,7,8,9,10-DECAHYDRO-9-ACRIDINYL)PHENOXY]ACETIC ACID involves its interaction with specific molecular targets and pathways. The iodinated phenoxyacetic acid moiety may interact with enzymes or receptors, while the acridine ring can intercalate with DNA or RNA, potentially disrupting cellular processes. The exact molecular targets and pathways involved depend on the specific biological context and the compound’s derivatives.

Comparison with Similar Compounds

Similar compounds to 2-[2-IODO-6-METHOXY-4-(3,3,6,6-TETRAMETHYL-1,8-DIOXO-1,2,3,4,5,6,7,8,9,10-DECAHYDRO-9-ACRIDINYL)PHENOXY]ACETIC ACID include other iodinated phenoxyacetic acids and acridine derivatives. These compounds share structural similarities but may differ in their specific functional groups and overall properties. The uniqueness of this compound lies in its combination of an iodinated phenoxyacetic acid moiety with a tetramethyl-substituted acridine ring, which may confer distinct chemical and biological properties.